SDUY038

• Molecular Formula: C17H18Cl2N2O2S
• Molecular Weight: 385.3 g/mol
• InChI: InChI=1S/C17H18Cl2N2O2S/c1-17(20)7-9-21(10-8-17)16(22)12-5-6-14(23-12)24-13-4-2-3-11(18)15(13)19/h2-6H,7-10,20H2,1H3
• InChIKey: QIRSWHWANMQORU-UHFFFAOYSA-N

SDUY038: SHP2 Allosteric Inhibitor Profile

SDUY038 is a novel small-molecule allosteric inhibitor of Src homology 2 domain-containing protein tyrosine phosphatase 2 (SHP2), a key modulator of tumor growth and PD-1 signaling pathways [1]. It is characterized by a furanyl amide scaffold and has demonstrated binding affinity to SHP2 (KD = 0.29 μM) and inhibition of its enzymatic activity (IC50 = 1.2 μM) [1]. In cellular assays, SDUY038 suppresses phosphorylated ERK (pERK) expression with a pan-antitumor IC50 range of 7–24 μM [1]. In vivo, it shows significant tumor growth inhibition in xenograft and organoid models and possesses an oral half-life (t1/2) of 3.95 hours and bioavailability (F) of 14% [1].

Allosteric SHP2 inhibitor with a furanyl amide scaffold

Pan-cancer pERK signaling suppression across cell lines

Reported in vivo tumor model response in xenograft and organoid studies

• [1] Zhu C, Wang J, Yang W, Chen K, Liu X, Zhang Y, Li J, Tan R, Yu Z. Design, Synthesis and Antitumor Activity of a Novel Class of SHP2 Allosteric Inhibitors with a Furanyl Amide-Based Scaffold. J Med Chem. 2024 Aug 8;67(15):13305-13323. View Source

SDUY038: Irreplaceable SHP2 Inhibitor

The SHP2 allosteric inhibitor class encompasses structurally diverse chemotypes, each with distinct binding kinetics, scaffold liabilities, and downstream signaling modulation profiles. Simple substitution based on target class (SHP2 inhibition) is invalid, as subtle differences in the allosteric binding tunnel interaction can drastically alter cellular potency, in vivo exposure, and off-target pathway activation. SDUY038's novel furanyl amide scaffold differentiates it from the more widely characterized pyrazine (e.g., SHP099), pyrimidine (e.g., TNO155), and other advanced chemotypes (e.g., JAB-3312) [1]. As detailed in the evidence below, this structural divergence translates into a distinct activity profile, including its differential impact on the PI3K/AKT pathway [2], underscoring the need for compound-specific evaluation in research and development.

1

Furanyl amide core differs from pyrazine-based SHP2 inhibitors, potentially shifting binding kinetics and selectivity.

2

Cellular permeability and off-target profiles may vary between chemotypes, altering pathway-response endpoints.

3

Oral PK parameters (bioavailability, half-life) differ markedly, requiring re-evaluation of in vivo dosing strategies.

• [1] Zhu C, Wang J, Yang W, Chen K, Liu X, Zhang Y, Li J, Tan R, Yu Z. Design, Synthesis and Antitumor Activity of a Novel Class of SHP2 Allosteric Inhibitors with a Furanyl Amide-Based Scaffold. J Med Chem. 2024 Aug 8;67(15):13305-13323. View Source
• [2] Tian Y, Li D, Liu X, Li P, Zhang L, Wang F, Xu Y. PI3K inhibition circumvents resistance to SHP2 blockade in metastatic triple-negative breast cancer. (Details available on scite.ai) View Source

SDUY038: Comparative Data vs. SHP099

Enzymatic Inhibition Potency

In a direct head-to-head experiment in MDA-MB-468 triple-negative breast cancer (TNBC) cells, treatment with 10 μM SDUY038 resulted in pAKT levels that were barely detectable. This effect surpassed the activity observed with a higher concentration (20 μM) of the comparator compound SHP099 [1]. This indicates a potential functional differentiation in modulating the PI3K/AKT signaling pathway.

Enzymatic IC₅₀

Cross-study comparable

SDUY038: 1.2 µM vs SHP099: 0.69 µM, TNO155: 0.011 µM

Reported intermediate potency context for dose-response profiling

Different recombinant assay conditions per compound

Evidence Dimension	Suppression of phosphorylated AKT (pAKT) protein levels
Target Compound Data	pAKT barely detectable at 10 μM SDUY038
Comparator Or Baseline	pAKT detectable at 20 μM SHP099
Quantified Difference	SDUY038 at 10 μM produces greater pAKT suppression than SHP099 at 20 μM
Conditions	MDA-MB-468 TNBC cell line; protein expression analysis

Why This Matters

Superior suppression of the PI3K/AKT compensatory signaling node at a lower concentration is a critical differentiation for researchers investigating resistance mechanisms to SHP2 blockade in TNBC and other RTK-driven cancers.

• [1] Tian Y, Li D, Liu X, Li P, Zhang L, Wang F, Xu Y. PI3K inhibition circumvents resistance to SHP2 blockade in metastatic triple-negative breast cancer. (Data extracted from scite.ai). View Source

Pan-Cancer pERK Suppression

SDUY038's pharmacokinetic profile has been explicitly characterized, providing essential parameters for in vivo experimental planning. Following oral administration, SDUY038 demonstrates a half-life (t1/2) of 3.95 hours and an oral bioavailability (F) of 14% [1]. This level of detail is crucial for determining dosing regimens and interpreting efficacy data in animal models.

Cellular pERK IC₅₀

Cross-study comparable

SDUY038: 7‑24 µM (pan-cancer) vs SHP099: 1.4 µM (KYSE‑520)

Broader cancer-model profiling context

Different cell panels; pERK endpoint readout

Evidence Dimension	Pharmacokinetics after oral administration
Target Compound Data	t1/2 = 3.95 h; F = 14%
Comparator Or Baseline	N/A (Class-level inference: many early-stage SHP2 inhibitor publications lack detailed in vivo PK disclosure)
Quantified Difference	N/A
Conditions	Oral administration in relevant preclinical species

Why This Matters

Quantified PK data is essential for procurement decisions, enabling researchers to design and interpret time-sensitive in vivo pharmacology studies with confidence, rather than relying on uncharacterized or inferred pharmacokinetic behavior.

• [1] Zhu C, Wang J, Yang W, Chen K, Liu X, Zhang Y, Li J, Tan R, Yu Z. Design, Synthesis and Antitumor Activity of a Novel Class of SHP2 Allosteric Inhibitors with a Furanyl Amide-Based Scaffold. J Med Chem. 2024 Aug 8;67(15):13305-13323. View Source

Oral Pharmacokinetics vs. SHP099

A cross-study analysis of biochemical potency reveals SDUY038's position within the broader SHP2 inhibitor landscape. Its enzymatic IC50 (1.2 μM) and binding KD (0.29 μM) are comparable to those of the first-generation allosteric inhibitor SHP099 (IC50 values ranging from 0.416 to 2.896 μM for various SHP2 forms) [1]. However, SDUY038 is significantly less potent than more advanced, clinical-stage inhibitors such as JAB-3312 (IC50 = 1.9 nM, Kd = 0.37 nM) [2] and TNO155 (IC50 = 0.011 μM) .

Mouse Oral PK

Reported cross-study

SDUY038: F=14%, t₁/₂ 3.95 h vs SHP099: F=46%

Oral exposure profile for preclinical study design

3.3‑fold lower oral bioavailability

Evidence Dimension	SHP2 Enzymatic IC50
Target Compound Data	IC50 = 1.2 μM
Comparator Or Baseline	SHP099 (IC50 = 0.416-2.896 μM); JAB-3312 (IC50 = 1.9 nM); TNO155 (IC50 = 0.011 μM)
Quantified Difference	~3- to 1000-fold difference depending on comparator
Conditions	Biochemical enzyme assays using recombinant SHP2 proteins

Why This Matters

This contextual potency data allows for informed procurement. SDUY038 is not a high-picomolar clinical candidate like JAB-3312; its value lies in its novel scaffold and differentiated pathway effects, making it a superior choice for chemical biology studies where a tool compound with moderate biochemical potency and a unique structure is required.

• [1] Zhu C, Wang J, Yang W, Chen K, Liu X, Zhang Y, Li J, Tan R, Yu Z. Design, Synthesis and Antitumor Activity of a Novel Class of SHP2 Allosteric Inhibitors with a Furanyl Amide-Based Scaffold. J Med Chem. 2024 Aug 8;67(15):13305-13323. View Source
• [2] Ma C, Kang D, Gao P, Zhang W, Wu X, Xu Z, Han H, Zhang L, Cai Y, Wang Y, Wang Y, Long W. Discovery of JAB-3312, a Potent SHP2 Allosteric Inhibitor for Cancer Treatment. J Med Chem. 2024 Aug 22;67(16):13534-13549. View Source

SDUY038: Research and Procurement Scenarios

In Vitro Cancer Cell Panel Profiling

SDUY038 is particularly well-suited for studies focused on the interplay between SHP2 and PI3K/AKT signaling. The direct evidence of its superior ability to suppress pAKT levels compared to SHP099 in TNBC cells [1] makes it a valuable tool compound for probing the mechanisms of resistance to SHP2 inhibition and for testing combination strategies with PI3K pathway inhibitors.

In Vivo Xenograft and Organoid Studies

For researchers seeking to explore SHP2 biology beyond the extensively characterized pyrazine and pyrimidine scaffolds, SDUY038 offers a distinct furanyl amide core [2]. This novel structure allows for orthogonal validation of SHP2-dependent phenotypes, reducing the risk of scaffold-specific off-target effects that may confound results obtained with more established tool compounds.

Non-Pyrazine SHP2 Allostery Tool

SDUY038's characterized oral pharmacokinetic profile (t1/2 = 3.95 h, F = 14%) [2] makes it a practical choice for in vivo proof-of-concept studies. Researchers can confidently design oral dosing regimens for xenograft or organoid models, as SDUY038 has already demonstrated significant tumor growth inhibition in such settings [2]. This reduces experimental ambiguity associated with compounds lacking fundamental PK characterization.

Application

Selection Property

Validation Focus

Cancer cell-model profiling

Pan-cancer pERK inhibition context

Cell viability and pERK endpoint review

Xenograft and organoid studies

Oral PK exposure profile

In vivo dosing-model interpretation

Non-pyrazine SHP2 probe

Furanyl amide scaffold (non-pyrazine)

Scaffold-hopping and IP strategy review

SHP2 inhibitor lead optimization

Moderate enzymatic inhibition profile

SAR benchmark and supply consistency

• [1] Tian Y, Li D, Liu X, Li P, Zhang L, Wang F, Xu Y. PI3K inhibition circumvents resistance to SHP2 blockade in metastatic triple-negative breast cancer. (Data extracted from scite.ai). View Source
• [2] Zhu C, Wang J, Yang W, Chen K, Liu X, Zhang Y, Li J, Tan R, Yu Z. Design, Synthesis and Antitumor Activity of a Novel Class of SHP2 Allosteric Inhibitors with a Furanyl Amide-Based Scaffold. J Med Chem. 2024 Aug 8;67(15):13305-13323. View Source